![molecular formula C16H25N3 B7592452 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine](/img/structure/B7592452.png)
4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine, also known as PIPER, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PIPER is a heterocyclic compound that contains a pyridine ring and two piperidine rings.
Mechanism of Action
The exact mechanism of action of 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine is not fully understood. However, it has been suggested that this compound may interact with various receptors in the brain and body, including nicotinic acetylcholine receptors and sigma-1 receptors. This compound has also been found to modulate the activity of various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In the brain, this compound has been found to increase the release of acetylcholine, a neurotransmitter that is important for memory and learning. This compound has also been found to increase the release of dopamine, a neurotransmitter that is important for reward and motivation. In the body, this compound has been found to have a vasodilatory effect, which can help to reduce blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine in lab experiments is its ability to modulate various receptors and enzymes, making it a versatile tool for studying various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine. One area of interest is the development of this compound-based drugs for the treatment of Alzheimer's disease and other neurological disorders. Another area of interest is the development of this compound-based drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields of medicine.
Synthesis Methods
The synthesis of 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine involves the reaction of 4-bromomethylpyridine with piperidine in the presence of a suitable base. The resulting intermediate is then reacted with another molecule of piperidine to yield this compound.
Scientific Research Applications
4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and cardiovascular diseases. In neurology, this compound has been found to have a positive effect on memory and learning, making it a potential treatment for Alzheimer's disease. In oncology, this compound has been studied for its ability to inhibit cancer cell growth and induce apoptosis. In cardiovascular diseases, this compound has been found to have a vasodilatory effect, making it a potential treatment for hypertension.
properties
IUPAC Name |
4-[(3-piperidin-1-ylpiperidin-1-yl)methyl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3/c1-2-11-19(12-3-1)16-5-4-10-18(14-16)13-15-6-8-17-9-7-15/h6-9,16H,1-5,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKKVOEDFKCCHMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCCN(C2)CC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.